Cas no 134959-55-0 (8-Quinolinecarboxylicacid, phenylmethyl ester)

8-Quinolinecarboxylicacid, phenylmethyl ester structure
134959-55-0 structure
Product Name:8-Quinolinecarboxylicacid, phenylmethyl ester
CAS No:134959-55-0
MF:C17H13NO2
MW:263.290624380112
CID:222510
PubChem ID:154453
Update Time:2025-04-19

8-Quinolinecarboxylicacid, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

    • 8-Quinolinecarboxylicacid, phenylmethyl ester
    • benzyl quinoline-8-carboxylate
    • Benzyl 8-quinolinecarboxylate
    • Phenylmethyl 8-quinolinecarboxylate
    • DTXSID10159159
    • CCRIS 6964
    • 84EBG4BUE4
    • 8-Quinolinecarboxylic acid, phenylmethyl ester
    • 134959-55-0
    • SCHEMBL22918322
    • Inchi: 1S/C17H13NO2/c19-17(20-12-13-6-2-1-3-7-13)15-10-4-8-14-9-5-11-18-16(14)15/h1-11H,12H2
    • InChI Key: ZKCLHWMJUNNHHE-UHFFFAOYSA-N
    • SMILES: O(C(C1=CC=CC2=CC=CN=C12)=O)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 263.095
  • Monoisotopic Mass: 263.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 325
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 39.2Ų

Experimental Properties

  • Density: 1.222
  • Boiling Point: 430°C at 760 mmHg
  • Flash Point: 213.8°C
  • Refractive Index: 1.648

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